Cas no 935547-73-2 (5-(1H-Imidazol-1-yl)-2-pyridinamine)

5-(1H-Imidazol-1-yl)-2-pyridinamine is a heterocyclic compound featuring an imidazole moiety linked to a 2-aminopyridine scaffold. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a key intermediate or ligand in catalysis and drug development. Its dual functional groups (imidazole and amine) enable selective reactivity, facilitating modifications for tailored synthesis. The compound exhibits potential in medicinal chemistry due to its ability to interact with biological targets, particularly in enzyme inhibition or receptor binding. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in research and industrial processes. Suitable for further functionalization, it offers a robust platform for developing specialized derivatives.
5-(1H-Imidazol-1-yl)-2-pyridinamine structure
935547-73-2 structure
Product Name:5-(1H-Imidazol-1-yl)-2-pyridinamine
CAS No:935547-73-2
MF:C8H8N4
MW:160.17592048645
MDL:MFCD11135723
CID:69567
PubChem ID:16128050
Update Time:2025-05-19

5-(1H-Imidazol-1-yl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 5-(1H-Imidazol-1-yl)pyridin-2-amine
    • 5-(1H-Imidazol-1-yl)-2-pyridinamine
    • 6-Bromo[1,2,4]triazolo[1,5-a]pyrazine
    • 6-BroMo-[1,2,4]triazolo[1,5-a]pyrazine
    • 5-(1H-Imidazol-1-yl)-2-pyridinamine (ACI)
    • 5-(IMIDAZOL-1-YL)PYRIDIN-2-AMINE
    • QUVGAWLFTQSTSQ-UHFFFAOYSA-N
    • CS-W008872
    • 935547-73-2
    • MFCD11135723
    • BS-17935
    • N12668
    • 5-imidazol-1-ylpyridin-2-amine
    • SCHEMBL1839540
    • AKOS000222296
    • DB-079612
    • MDL: MFCD11135723
    • Inchi: 1S/C8H8N4/c9-8-2-1-7(5-11-8)12-4-3-10-6-12/h1-6H,(H2,9,11)
    • InChI Key: QUVGAWLFTQSTSQ-UHFFFAOYSA-N
    • SMILES: N1=CN(C2C=CC(N)=NC=2)C=C1

Computed Properties

  • Exact Mass: 197.95400
  • Monoisotopic Mass: 160.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.32
  • Refractive Index: 1.835
  • PSA: 43.08000
  • LogP: 0.88680

5-(1H-Imidazol-1-yl)-2-pyridinamine Security Information

  • Signal Word:Danger
  • Hazard Statement: H301-H311-H331
  • Warning Statement: P261-P280-P301+P310-P311
  • HazardClass:6.1
  • PackingGroup:
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C(BD254466)

5-(1H-Imidazol-1-yl)-2-pyridinamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(1H-Imidazol-1-yl)-2-pyridinamine Pricemore >>

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5-(1H-Imidazol-1-yl)-2-pyridinamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Cuprous iodide ,  2-Methyl-1-[[(2S)-1-(phenylmethyl)-2-pyrrolidinyl]methyl]-1H-imidazole Solvents: Dimethylformamide ;  30 min, rt; 24 h, 110 °C
Reference
Highly Efficient Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl and Heteroaryl Halides
Zhu, Liangbo; Cheng, Liang; Zhang, Yuxi; Xie, Rugang; You, Jingsong, Journal of Organic Chemistry, 2007, 72(8), 2737-2743

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Copper Solvents: Dimethyl sulfoxide ;  4 h, 150 °C
Reference
Preparation of deoxynojirimycin imino-sugars useful for the treatment of viral diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Pyrazolopyrimidines and related heterocycles as CK2 inhibitors and their preparation and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide ,  1H-Imidazolium, 3-[(4-ethenylphenyl)methyl]-1,2-dimethyl-, chloride (1:1), polym… (reaction products with sodium hydroxide and L-proline) ,  L-Proline, ion(1-), 1,2,3-trimethyl-1H-imidazolium (1:1) (polystyrene-supported) Solvents: Dimethyl sulfoxide ;  30 min, rt; 60 h, 120 °C; 120 °C → rt
Reference
A Concept of Supported Amino Acid Ionic Liquids and Their Application in Metal Scavenging and Heterogeneous Catalysis
Chen, Wen; Zhang, Yuanyuan; Zhu, Liangbo; Lan, Jingbo; Xie, Rugang; et al, Journal of the American Chemical Society, 2007, 129(45), 13879-13886

Production Method 5

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Ethylene glycol ,  Cuprous iodide Solvents: Isopropanol ;  8 h, rt → 110 °C
Reference
Copper-catalyzed selective C-N bond formation with 2-amino, 2-hydroxy and 2-bromo-5-halopyridine
Roy, Swarnali; Paul, Barnali; Mukherjee, Ayan; Kundu, Biswajit; Talukdar, Arindam, RSC Advances, 2017, 7(70), 44366-44370

Production Method 6

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Cuprous iodide Solvents: Dimethylformamide ;  40 h, 120 °C
Reference
Simple copper salt-catalyzed N-arylation of nitrogen-containing heterocycles with aryl and heteroaryl halides
Anonymous, Chemtracts, 2010, 23(2), 47-50

Production Method 7

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Cuprous iodide Solvents: Dimethylformamide ;  30 min, rt; 40 h, 120 °C; 120 °C → rt
Reference
Simple Copper Salt-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl and Heteroaryl Halides
Zhu, Liangbo; Guo, Peng; Li, Gaocan; Lan, Jingbo; Xie, Rugang; et al, Journal of Organic Chemistry, 2007, 72(22), 8535-8538

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: [2-[(Dimethylamino-κN)methyl]benzenethiolato-κS]copper Solvents: N-Methyl-2-pyrrolidone ;  16 h, 160 °C
Reference
C-N Coupling of nitrogen nucleophiles with aryl and heteroaryl bromides using aminoarenethiolato-copper(I) (pre-)catalyst
Sperotto, Elena; van Klink, Gerard P. M.; de Vries, Johannes G.; van Koten, Gerard, Tetrahedron, 2010, 66(19), 3478-3484

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Synthesis method and application of 2-pyridine substituted urea-based small-molecular compound
, China, , ,

5-(1H-Imidazol-1-yl)-2-pyridinamine Raw materials

5-(1H-Imidazol-1-yl)-2-pyridinamine Preparation Products

Additional information on 5-(1H-Imidazol-1-yl)-2-pyridinamine

Introduction to 5-(1H-Imidazol-1-yl)-2-pyridinamine (CAS No. 935547-73-2)

5-(1H-Imidazol-1-yl)-2-pyridinamine, identified by its Chemical Abstracts Service (CAS) number 935547-73-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of biaryl amines, characterized by its structural framework consisting of a pyridine ring linked to an imidazole moiety through an amine functional group. The unique structural features of 5-(1H-Imidazol-1-yl)-2-pyridinamine make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In 5-(1H-Imidazol-1-yl)-2-pyridinamine, the imidazole ring is positioned strategically to engage with biological systems, while the pyridine ring provides additional opportunities for molecular recognition and binding. The presence of an amine group at the 2-position of the pyridine ring further enhances its potential as a scaffold for drug design, allowing for modifications that can optimize pharmacokinetic properties and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 5-(1H-Imidazol-1-yl)-2-pyridinamine with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. For instance, preliminary computational studies indicate that derivatives of 5-(1H-Imidazol-1-yl)-2-pyridinamine could interact with tyrosine kinases, which are critical in signal transduction pathways associated with cell growth and proliferation. These findings align with the broader trend in oncology research toward identifying small-molecule inhibitors that disrupt aberrant signaling cascades.

In addition to its potential applications in oncology, 5-(1H-Imidazol-1-yl)-2-pyridinamine has shown promise in other therapeutic areas. Research has explored its interactions with bacterial enzymes, suggesting that it may serve as a lead compound for developing novel antibiotics. The combination of the imidazole and pyridine moieties provides multiple sites for chemical modification, enabling the synthesis of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) approaches have been employed to identify analogs of 5-(1H-Imidazol-1-yl)-2-pyridinamine that exhibit enhanced potency and selectivity against specific bacterial targets.

The synthesis of 5-(1H-Imidazol-1-yl)-2-pyridinamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted imidazole and pyridine precursors, followed by functional group transformations such as nucleophilic substitution or reduction. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have streamlined the process, making it more efficient and scalable for industrial applications.

One of the key challenges in the development of 5-(1H-Imidazol-1-yl)-2-pyridinamine as a therapeutic agent is optimizing its pharmacokinetic properties. Poor solubility, rapid metabolism, and off-target effects can limit its clinical efficacy. To address these issues, researchers are exploring strategies such as prodrug design and covalent modifications that enhance bioavailability and target specificity. Additionally, structure-based drug design techniques are being utilized to refine the molecular architecture of 5-(1H-Imidazol-1-yl)-2-pyridinamine derivatives for improved pharmacological profiles.

The role of 5-(1H-Imidazol-1-ylyl)-pyridinamine in drug discovery is further highlighted by its presence in several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its safety profile and therapeutic potential across a range of diseases. The compound's dual functionality—combining an imidazole ring with a pyridine moiety—makes it a versatile scaffold for addressing multiple disease mechanisms simultaneously. This multifaceted approach is particularly relevant in complex conditions such as inflammatory disorders and neurodegenerative diseases, where targeting multiple pathways may lead to more effective treatment strategies.

In conclusion, 5-(1H-imidazol-l -yl)-pyridinamine (CAS No. 93554773 - 2) represents a significant advancement in medicinal chemistry research due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including oncology, infectious diseases, and inflammatory conditions. As research continues to uncover new insights into its mechanism of action and pharmacological properties, 5-(l H-imidazol-l -yl) -py ridinin am ine is poised to play a crucial role in the development of next-generation pharmaceuticals.

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